Cas no 1228558-96-0 ((R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol)

• Product Name: (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol
• CAS No: 1228558-96-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD08058176
• CID: 5018379
• Update Time: 2026-02-28

(R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol
• (5R)-5-amino-5,6,7,8-tetrahydronaphthalen-2-ol
• (5R)-5-Amino-5,6,7,8-tetrahydronapthalen-2-ol

• MDL： MFCD08058176
• Inchi： 1S/C10H13NO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h4-6,10,12H,1-3,11H2/t10-/m1/s1
• InChI Key： OGCNDVHUWVSJRM-SNVBAGLBSA-N
• SMILES： OC1C=CC2=C(C=1)CCC[C@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol

Comprehensive Overview of (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol (CAS No. 1228558-96-0)

The compound (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol (CAS No. 1228558-96-0) is a chiral amine derivative of tetrahydronaphthalene, a structure of significant interest in medicinal chemistry and drug discovery. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing pharmaceuticals, biologically active molecules, and catalysts. Researchers and industries are increasingly focusing on chiral compounds like this due to their potential in enantioselective synthesis and asymmetric catalysis, which are critical for developing high-purity APIs (Active Pharmaceutical Ingredients).

In recent years, the demand for chiral building blocks has surged, driven by advancements in precision medicine and targeted therapies. The (R)-enantiomer of this compound is particularly noteworthy because enantiopure substances often exhibit superior bioactivity and reduced side effects compared to racemic mixtures. This aligns with the growing trend of personalized medicine, where patients receive treatments tailored to their genetic and metabolic profiles. As a result, (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol has garnered attention in academic research and industrial applications.

The synthesis of (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol typically involves asymmetric hydrogenation or enzymatic resolution, methods that are widely discussed in green chemistry circles. These processes minimize waste and improve atom economy, addressing the pharmaceutical industry's push toward sustainable manufacturing. Furthermore, its tetrahydronaphthalene core is a common motif in CNS-active drugs, making it a subject of interest for neurodegenerative disease research and psychiatric drug development.

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In conclusion, (R)-5-Amino-5,6,7,8-tetrahydronaphthalen-2-ol (CAS No. 1228558-96-0) represents a versatile and high-value compound in organic synthesis and drug discovery. Its chiral properties, coupled with its potential in sustainable chemistry and therapeutic development, position it as a critical focus for researchers and manufacturers alike. As the industry evolves, this compound is likely to play a pivotal role in advancing next-generation pharmaceuticals and catalytic technologies.